azepan-1-yl(5-((2-fluorophenyl)amino)-1H-1,2,3-triazol-4-yl)methanone

• IUPAC Name: azepan-1-yl-[5-(2-fluoroanilino)-2H-triazol-4-yl]methanone
• InChI: InChI=1S/C15H18FN5O/c16-11-7-3-4-8-12(11)17-14-13(18-20-19-14)15(22)21-9-5-1-2-6-10-21/h3-4,7-8H,1-2,5-6,9-10H2,(H2,17,18,19,20)
• InChI Key: XSUZSNUJZBHJFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C2=NNN=C2NC3=CC=CC=C3F
• Molecular Formula: C15H18FN5O
• Molecular Weight: 303.33 g/mol

Description

Azepan-1-yl(5-((2-fluorophenyl)amino)-1H-1,2,3-triazol-4-yl)methanone is a complex organic compound. It contains an azepane ring, which is a seven-membered heterocyclic compound with one nitrogen atom. It also contains a 1,2,3-triazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. The compound also has a fluorophenyl group, which is a phenyl group (a ring of six carbon atoms) with a fluorine atom attached.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The azepane and 1,2,3-triazole rings, as well as the fluorophenyl group, would all contribute to the overall structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on its structure. The presence of the azepane and 1,2,3-triazole rings, as well as the fluorophenyl group, could all influence how the compound reacts with other substances.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s used. Without specific information, it’s difficult to provide a detailed analysis.

Future Directions

The future research directions for this compound would depend on its potential applications. If it has medicinal properties, for example, future research could focus on optimizing its synthesis, improving its efficacy, or reducing any side effects.